molecular formula C19H30N2O3 B5141773 3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide

3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide

Cat. No. B5141773
M. Wt: 334.5 g/mol
InChI Key: BBZQNOWTXFZJBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide, also known as GW-501516, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It was first developed by GlaxoSmithKline in the early 2000s for the treatment of cardiovascular diseases, obesity, and diabetes. However, due to its performance-enhancing effects, it has gained popularity among athletes and bodybuilders.

Mechanism of Action

3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates various metabolic processes. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which results in improved energy metabolism and reduced inflammation.
Biochemical and Physiological Effects:
3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide has been shown to have several biochemical and physiological effects. It increases endurance and stamina by improving energy metabolism and reducing fatigue. It also promotes muscle growth and improves recovery after exercise. In addition, it has been found to reduce inflammation and oxidative stress, which are associated with various diseases.

Advantages and Limitations for Lab Experiments

3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide has several advantages for lab experiments. It is easy to synthesize and purify, and its effects can be easily measured using various biochemical and physiological assays. However, it also has some limitations. Its long-term effects and safety profile are not fully understood, and it may have off-target effects on other receptors.

Future Directions

There are several future directions for the research on 3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide. One area of interest is its potential therapeutic applications in various diseases, such as diabetes, cardiovascular diseases, and cancer. Another area of interest is its effects on exercise performance and muscle growth, which may have implications for the treatment of muscle wasting diseases. Further studies are needed to fully understand its mechanism of action and long-term effects.

Synthesis Methods

The synthesis of 3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 1-isopropyl-4-piperidone to form 3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide. The compound is then purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

3,4-diethoxy-N-(1-isopropyl-4-piperidinyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to improve insulin sensitivity and reduce inflammation in animal models of diabetes. It has also been found to reduce lipid levels and prevent atherosclerosis in animal models of cardiovascular diseases. In addition, it has been studied for its potential anti-cancer effects.

properties

IUPAC Name

3,4-diethoxy-N-(1-propan-2-ylpiperidin-4-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H30N2O3/c1-5-23-17-8-7-15(13-18(17)24-6-2)19(22)20-16-9-11-21(12-10-16)14(3)4/h7-8,13-14,16H,5-6,9-12H2,1-4H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBZQNOWTXFZJBT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)C(=O)NC2CCN(CC2)C(C)C)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H30N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-diethoxy-N-[1-(propan-2-yl)piperidin-4-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.